Cas no 1262000-85-0 (2-Cyano-5-(4-ethylthiophenyl)phenol)

• Product Name: 2-Cyano-5-(4-ethylthiophenyl)phenol
• CAS No: 1262000-85-0
• MF: C₁₅H₁₃NOS
• MW: 255.334822416306
• MDL: MFCD18314415
• CID: 2768578
• PubChem ID: 53220090
• Update Time: 2025-05-20

2-Cyano-5-(4-ethylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18314415
• 2-Cyano-5-(4-ethylthiophenyl)phenol, 95%
• 1262000-85-0
• 4-(4-ethylsulfanylphenyl)-2-hydroxybenzonitrile
• 2-CYANO-5-(4-ETHYLTHIOPHENYL)PHENOL
• 2-Cyano-5-(4-ethylthiophenyl)phenol

• MDL： MFCD18314415
• Inchi： 1S/C15H13NOS/c1-2-18-14-7-5-11(6-8-14)12-3-4-13(10-16)15(17)9-12/h3-9,17H,2H2,1H3
• InChI Key： MAJBHGCFEPEPAN-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C1C=CC(C#N)=C(C=1)O

Computed Properties

• Exact Mass: 255.07178521Da
• Monoisotopic Mass: 255.07178521Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 69.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Cyano-5-(4-ethylthiophenyl)phenol

Comprehensive Overview of 2-Cyano-5-(4-ethylthiophenyl)phenol (CAS No. 1262000-85-0)

2-Cyano-5-(4-ethylthiophenyl)phenol (CAS No. 1262000-85-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, material science, and organic synthesis. This compound, characterized by its unique cyano and ethylthiophenyl functional groups, exhibits versatile applications in high-performance materials and drug development. Its molecular structure, combining a phenol backbone with a thiophene derivative, makes it a valuable building block for advanced chemical synthesis.

In recent years, the demand for 2-Cyano-5-(4-ethylthiophenyl)phenol has surged due to its potential in OLED technology and optoelectronic devices. Researchers are particularly interested in its photophysical properties, which are critical for designing light-emitting diodes (LEDs) and solar cells. The compound's ability to modulate electron transport and charge carrier mobility aligns with the growing trend of sustainable energy solutions and green chemistry.

From a synthetic chemistry perspective, CAS No. 1262000-85-0 serves as a key intermediate in the preparation of heterocyclic compounds. Its cyano group enhances reactivity, enabling efficient C-C coupling reactions, while the ethylthiophenyl moiety contributes to steric stability. These features make it a preferred choice for catalysis and polymer chemistry applications. Industry experts often highlight its role in cross-coupling reactions, a topic frequently searched in academic databases and patent literature.

The compound's relevance extends to life sciences, where it is explored for its bioactive potential. Although not classified as a pharmaceutical active ingredient, its structural motifs are studied for drug discovery pipelines. Questions like "How does 2-Cyano-5-(4-ethylthiophenyl)phenol interact with biological targets?" or "What are its metabolic pathways?" are common in research forums. Its low toxicity profile and solubility characteristics further bolster its appeal for bioconjugation studies.

For material scientists, the compound's thermal stability and film-forming properties are of paramount importance. With the rise of flexible electronics and wearable technology, 2-Cyano-5-(4-ethylthiophenyl)phenol is being tested as a conductive layer in thin-film transistors. Searches for "best materials for flexible displays" often lead to discussions involving such aromatic derivatives.

In summary, 2-Cyano-5-(4-ethylthiophenyl)phenol (CAS No. 1262000-85-0) is a multifaceted compound bridging chemistry, materials engineering, and biotechnology. Its adaptability to cutting-edge applications ensures its continued relevance in both industrial and academic settings. As innovation drives demand for specialty chemicals, this compound remains a focal point for future-proof technologies.